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Compound of Interest

Compound Name: 2-Phenylazocane

Cat. No.: B15273238 Get Quote

Essential Safety and Handling Guide for 2-
Phenylazocane
Disclaimer: A comprehensive, substance-specific Safety Data Sheet (SDS) for 2-
Phenylazocane (CAS No. 1379168-02-1) was not available through public databases at the

time of this writing. The following guidance is based on the available hazard information from

supplier data and general principles of safe laboratory practice for handling hazardous

chemicals. It is imperative to obtain and review a complete SDS from your supplier before

commencing any work with this substance.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling 2-Phenylazocane. The procedural,

step-by-step guidance is designed to answer specific operational questions, ensuring the safe

handling and disposal of this chemical.

Chemical Hazard and Property Overview
Based on available supplier information, 2-Phenylazocane is classified with the following

hazards. This information dictates the necessary precautions for handling, storage, and

disposal.
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Property Data

Chemical Name 2-Phenylazocane

CAS Number 1379168-02-1

Molecular Formula C₁₃H₁₉N

GHS Hazard Statements H302, H315, H319, H335

Hazard Pictogram alt text

Signal Word Warning

Hazard Statement Breakdown:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
Due to the irritant nature of 2-Phenylazocane and its potential for harm if ingested, a stringent

PPE protocol is mandatory.
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PPE Category Specification

Eye and Face Protection

Chemical splash goggles that comply with ANSI

Z87.1 standards are required whenever

handling the substance.[3][4] A face shield

should be worn over goggles when there is a

significant risk of splashing.[4]

Skin Protection

Gloves: Wear chemically resistant, impervious

gloves such as nitrile rubber. Ensure gloves are

inspected before use and replaced immediately

if contaminated or damaged. Lab Coat: A flame-

resistant lab coat with tight-fitting cuffs is

required. Clothing: Wear long pants and closed-

toe shoes. Shorts and sandals are not permitted

in the laboratory.[4]

Respiratory Protection

All handling of 2-Phenylazocane that may

generate dust or aerosols should be conducted

in a certified chemical fume hood. If a fume

hood is not available or if engineering controls

are insufficient, a NIOSH-approved respirator

with an appropriate cartridge for organic vapors

and particulates should be used.[5]

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a

safe laboratory environment.

Engineering Controls and Preparation
Ventilation: Always handle 2-Phenylazocane inside a certified chemical fume hood to

minimize inhalation exposure.[3]

Eyewash and Safety Shower: Ensure that an operational eyewash station and safety shower

are immediately accessible in the work area.[6]
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Restricted Access: Designate a specific area for handling 2-Phenylazocane and restrict

access to authorized personnel only.

Step-by-Step Handling Procedure
Don PPE: Before entering the designated handling area, don all required PPE as specified in

the table above.

Prepare Work Area: Cover the work surface in the fume hood with absorbent, disposable

bench paper.

Weighing and Transfer:

If the substance is a solid, handle it carefully to avoid generating dust.

Use a spatula for transfers.

If preparing a solution, add the solid to the solvent slowly.

Post-Handling Decontamination:

Wipe down the work surface and any equipment used with an appropriate solvent (e.g.,

70% ethanol), followed by soap and water.

Remove outer gloves and dispose of them as hazardous waste.

Wash hands thoroughly with soap and water after removing inner gloves.[3]

Emergency Procedures
Skin Contact: Immediately flush the affected skin with copious amounts of water for at least

15 minutes while removing contaminated clothing.[6] Seek medical attention if irritation

persists.

Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open.[4][6] Remove contact lenses if present and easy to do.[6]

Seek immediate medical attention.[6]
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Inhalation: Move the affected person to fresh air.[7] If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[8] Seek immediate medical

attention and provide the SDS or chemical label if available.

Spill:

Evacuate the immediate area.

If the spill is large or you are unsure how to handle it, contact your institution's

environmental health and safety department.

For small spills within a fume hood, cover the spill with an absorbent, non-combustible

material (such as sand or vermiculite).

Carefully scoop the absorbed material into a labeled, sealable container for hazardous

waste.

Decontaminate the spill area.

Disposal Plan
All waste containing 2-Phenylazocane must be treated as hazardous waste.

Waste Collection:

Collect all solid waste (e.g., contaminated gloves, bench paper, absorbent material) in a

clearly labeled, sealed hazardous waste container.

Collect liquid waste containing 2-Phenylazocane in a separate, labeled hazardous waste

container. Do not mix with incompatible waste streams.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name "2-Phenylazocane."

Storage: Store waste containers in a designated, secondary containment area away from

incompatible materials, pending pickup by your institution's hazardous waste management
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service.

Disposal Method: Final disposal must be conducted through a licensed hazardous waste

disposal facility, likely via incineration. Do not dispose of 2-Phenylazocane down the drain or

in regular trash.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of 2-
Phenylazocane.

Preparation Phase Handling Phase Post-Handling & Disposal

Assess Hazards
(Review SDS)

Don Required PPE
(Goggles, Gloves, Lab Coat)

Prepare Fume Hood
(Bench Paper, Equipment)

Handle 2-Phenylazocane
(Weigh, Transfer, React)

Decontaminate
(Surfaces, Equipment)

Segregate Waste
(Solid & Liquid) Doff PPE Correctly Wash Hands Thoroughly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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